Cas no 1024726-51-9 (2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile)

• Product Name: 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile
• CAS No: 1024726-51-9
• MF: C₁₀H₇IN₆
• MW: 338.10725235939
• MDL: MFCD00170714
• CID: 5166225
• Update Time: 2026-03-04

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2H-2,3,4,5-TETRAAZOLYL)-3-((4-IODOPHENYL)AMINO)PROP-2-ENENITRILE
• RPLSSZHYUFEBJR-SREVYHEPSA-N
• 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile

• MDL： MFCD00170714
• Inchi： 1S/C10H7IN6/c11-8-1-3-9(4-2-8)13-6-7(5-12)10-14-16-17-15-10/h1-4,6,13H,(H,14,15,16,17)/b7-6-
• InChI Key： RPLSSZHYUFEBJR-SREVYHEPSA-N
• SMILES： IC1C=CC(=CC=1)N/C=C(/C#N)\C1N=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 2.2
• Topological Polar Surface Area: 90.3

Additional information on 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile

Introduction to 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile (CAS No. 1024726-51-9)

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile, also known by its CAS number 1024726-51-9, is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a tetraazolyl group and an iodophenyl moiety. These structural features contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The molecular formula of 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile is C₁₁H₉I₁N₆. The presence of the iodine atom in the phenyl ring and the tetraazolyl group imparts unique chemical properties that are of particular interest in drug design and development. The compound's ability to form stable complexes with various metal ions and its potential for modulating biological processes make it a valuable candidate for further exploration.

In recent years, significant advancements have been made in understanding the biological activities of compounds containing tetraazolyl and iodophenyl groups. Research has shown that these structural motifs can enhance the pharmacological properties of molecules, such as their solubility, stability, and bioavailability. For instance, studies have demonstrated that compounds with these groups exhibit potent anti-inflammatory and anti-cancer activities.

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been evaluated for its potential as an anti-cancer agent. In vitro studies have shown that it can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell growth and survival. Additionally, the compound has shown promise in overcoming drug resistance, a major challenge in cancer therapy.

Beyond its anti-cancer properties, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile have also been studied to assess its suitability as a therapeutic agent. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures sustained therapeutic effects.

In addition to its direct therapeutic applications, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been explored as a lead compound for the development of novel drug candidates. Medicinal chemists are actively working on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. This includes modifying the substituents on the phenyl ring and exploring different functional groups to improve pharmacological properties.

The safety profile of 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile is another critical aspect of its evaluation. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile (CAS No. 1024726-51-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.